Cas no 42489-57-6 (Benzene,1-chloro-2-(1-methylethoxy)-)
42489-57-6 structure
Product Name:Benzene,1-chloro-2-(1-methylethoxy)-
CAS No:42489-57-6
MF:C9H11ClO
MW:170.636041879654
MDL:MFCD00209638
CID:335044
PubChem ID:95271
Update Time:2025-04-19
Benzene,1-chloro-2-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-chloro-2-(1-methylethoxy)-
- 1-chloro-2-(1-methylethoxy)benzene
- 1-chloro-2-propan-2-yloxybenzene
- (2-chloro-phenyl)-isopropyl ether
- (2-Chlor-phenyl)-isopropyl-aether
- 1-chloro-2-isopropoxybenzene
- 2-Chlor-1-isopropyloxy-benzol
- AC1L3TXR
- AC1Q1QMB
- AC1Q3PLW
- CTK4I6298
- NSC26778
- o-Isopropoxy-chlorbenzol
- SureCN220092
- SCHEMBL220092
- 42489-57-6
- 2-CHLOROPHENYL ISOPROPYL ETHER
- NSC-26778
- CS-0208134
- EN300-38884
- Q06SD7S123
- UNII-Q06SD7S123
- 2-Chloroisopropoxybenzene
- 1-CHLORO-2-(ISOPROPOXY)BENZENE
- EINECS 255-850-7
- Z53833775
- MFCD00209638
- NS00031191
- BS-28315
- O-CHLOROPHENYL ISOPROPYL ETHER
- DTXSID70195275
- NSC 26778
- AKOS008948135
- 1-chloro-2-(propan-2-yloxy)benzene
- BENZENE, 1-CHLORO-2-(1-METHYLETHOXY)-
-
- MDL: MFCD00209638
- Inchi: 1S/C9H11ClO/c1-7(2)11-9-6-4-3-5-8(9)10/h3-7H,1-2H3
- InChI Key: JJOKVZBVPCSGJM-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OC(C)C
Computed Properties
- Exact Mass: 170.04993
- Monoisotopic Mass: 170.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 3.5
Experimental Properties
- Density: 1.074
- Boiling Point: 215.3°Cat760mmHg
- Flash Point: 89.7°C
- Refractive Index: 1.504
- PSA: 9.23
- LogP: 3.12720
Benzene,1-chloro-2-(1-methylethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB114804-1 g |
2-Chloroisopropoxybenzene; . |
42489-57-6 | 1g |
€246.00 | 2023-04-05 | ||
| abcr | AB114804-5 g |
2-Chloroisopropoxybenzene; . |
42489-57-6 | 5g |
€637.00 | 2023-04-05 | ||
| abcr | AB114804-10 g |
2-Chloroisopropoxybenzene; . |
42489-57-6 | 10g |
€1,062.00 | 2023-04-05 | ||
| Enamine | EN300-38884-0.05g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 0.05g |
$28.0 | 2023-07-01 | |
| Enamine | EN300-38884-0.1g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 0.1g |
$42.0 | 2023-07-01 | |
| Enamine | EN300-38884-0.25g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 0.25g |
$59.0 | 2023-07-01 | |
| Enamine | EN300-38884-0.5g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 0.5g |
$93.0 | 2023-07-01 | |
| Enamine | EN300-38884-1.0g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 1.0g |
$120.0 | 2023-07-01 | |
| Enamine | EN300-38884-2.5g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 2.5g |
$206.0 | 2023-07-01 | |
| Enamine | EN300-38884-5.0g |
1-chloro-2-(propan-2-yloxy)benzene |
42489-57-6 | 95% | 5.0g |
$350.0 | 2023-07-01 |
Benzene,1-chloro-2-(1-methylethoxy)- Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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